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Compound of Interest

Compound Name: Ro 31-6840

Cat. No.: B048457 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Ro 31-6840, also known as 1-(2,3-Dideoxy-

2-fluoropentofuranosyl)cytosine (CAS 119555-47-4), was not located in the available

resources. The following guidance is based on standard laboratory practices for handling

potent, biologically active compounds and information available for similar nucleoside analogs.

Researchers must conduct a thorough risk assessment and consult with their institution's

environmental health and safety (EHS) department before handling this substance.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is critical to minimize exposure when handling Ro
31-6840. The following table summarizes the recommended PPE.
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Equipment Specification Purpose

Gloves Nitrile, double-gloved To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. A NIOSH-

approved respirator may be

necessary if there is a risk of

aerosolization or if handling

larger quantities.

To prevent inhalation of

airborne particles.

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of Ro 31-6840 is essential for laboratory

safety and regulatory compliance.

Operational Plan:

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from incompatible materials.

The storage container should be clearly labeled with the chemical name and any known

hazards.

Handling and Preparation:

All handling of the solid compound should be performed in a designated area, such as a

chemical fume hood, to minimize inhalation exposure.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.
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Avoid direct contact with the skin, eyes, and clothing.

Spill Response:

In case of a small spill, absorb the material with an inert absorbent material and place it in

a sealed container for disposal.

For larger spills, evacuate the area and contact your institution's EHS department.

Disposal Plan:

All waste materials, including empty containers, contaminated PPE, and unused compounds,

should be considered hazardous waste.

Dispose of all waste in accordance with local, state, and federal regulations. Do not dispose

of down the drain or in the regular trash.

Consult your institution's EHS department for specific disposal procedures.

Visualizing Safe Handling Workflows
To further clarify the procedural steps for safely handling potent compounds like Ro 31-6840,

the following diagrams illustrate a typical experimental workflow and the hierarchical

relationship of safety controls.
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Experimental Workflow for Handling Ro 31-6840
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Caption: A step-by-step workflow for the safe handling of Ro 31-6840 in a laboratory setting.
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Hierarchy of Safety Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(Least Effective)
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Caption: The hierarchy of controls for mitigating laboratory hazards, with elimination being the

most effective.

To cite this document: BenchChem. [Essential Safety and Handling Guidance for Ro 31-
6840]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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